BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Methoxy-3,3'-bipyridine: An In-Depth Technical
Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Methoxy-3,3"-bipyridine
CAS No.: 1190645-04-5
Cat. No.: B1503524
Get Quote
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CAS Number: 1190645-04-5

Introduction

5-Methoxy-3,3'-bipyridine is a heterocyclic organic compound featuring a bipyridine core
functionalized with a methoxy group. Bipyridines are a well-established class of bidentate
chelating ligands crucial in coordination chemistry and catalysis. The introduction of a methoxy
group, a common substituent in medicinal chemistry, can significantly influence the electronic
properties, lipophilicity, and metabolic stability of the parent molecule. This guide provides a
comprehensive overview of the known properties, synthesis, and potential applications of 5-
Methoxy-3,3'-bipyridine, geared towards researchers in drug discovery and materials
science.

Physicochemical Properties

Detailed experimental data on the physical properties of 5-Methoxy-3,3'-bipyridine are not
extensively reported in publicly available literature. However, based on its chemical structure
and data from chemical suppliers, the following information is available.
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Property Value Source

CAS Number 1190645-04-5 BLD Pharm[1]
Molecular Formula C11H10N20 BLD Pharm[1]
Molecular Weight 186.21 g/mol BLD Pharm[1]
Appearance Not specified (likely a solid) Inferred
Melting Point Not available

Boiling Point Not available

Solubility Not available

Storage Sealed in dry, 2-8°C BLD Pharm[1]

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 5-Methoxy-3,3'-bipyridine
is not readily available in peer-reviewed journals, its structure suggests a synthetic approach
based on modern cross-coupling methodologies. The formation of the bond between the two
pyridine rings is typically achieved through reactions such as the Suzuki or Stille coupling.

A plausible synthetic route would involve the coupling of a suitably functionalized pyridine, such
as 3-bromo-5-methoxypyridine, with a pyridine-3-boronic acid or a corresponding
organostannane reagent.

Conceptual Synthetic Workflow
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Caption: Conceptual workflow for the synthesis of 5-Methoxy-3,3'-bipyridine via Suzuki
coupling.

Spectroscopic Characterization:

Although specific spectra for 5-Methoxy-3,3'-bipyridine are not widely published, the following
are expected characteristics based on its structure:

IH NMR: The spectrum would show distinct signals for the aromatic protons on both pyridine
rings. The methoxy group would appear as a singlet, typically in the range of 3.8-4.0 ppm.

e 13C NMR: The spectrum would display 11 distinct carbon signals, including those for the
methoxy group and the carbons of the two pyridine rings.

o Mass Spectrometry: The molecular ion peak [M]* would be observed at m/z = 186.21.

« Infrared (IR) Spectroscopy: Characteristic peaks would be expected for C-H aromatic
stretching, C=N and C=C ring stretching, and C-O stretching of the methoxy group.
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Potential Applications in Drug Development and
Research

The 3,3'-bipyridine scaffold and the methoxy functional group are both prevalent in molecules
of medicinal interest.

The Bipyridine Core:

Bipyridine derivatives are known to be versatile ligands in the development of metal-based
therapeutics and diagnostic agents. They are also integral components of various biologically
active small molecules.

The Methoxy Group:

The methoxy group is frequently incorporated into drug candidates to modulate their
physicochemical properties. It can:

 Increase metabolic stability by blocking sites susceptible to oxidative metabolism.
» Improve membrane permeability and oral bioavailability.
 Influence binding affinity to target proteins through hydrogen bonding or steric interactions.

Given these characteristics, 5-Methoxy-3,3'-bipyridine represents a valuable building block
for the synthesis of novel compounds with potential applications in areas such as:

e Oncology: As a ligand for transition metal complexes with anticancer activity.

o Neuroscience: As a scaffold for compounds targeting receptors and enzymes in the central
nervous system.

o Materials Science: In the development of novel ligands for catalysis and functional materials.

Safety and Handling

A comprehensive Material Safety Data Sheet (MSDS) for 5-Methoxy-3,3'-bipyridine is not
publicly available. However, based on the data for related bipyridine compounds, it should be
handled with care in a well-ventilated laboratory environment.
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General Precautions:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Avoid inhalation of dust or vapors.
e Avoid contact with skin and eyes.
o Store in a tightly sealed container in a cool, dry place.[1]

It is recommended to consult the safety data sheet of a structurally similar compound, such as
2,2'-bipyridine, for more detailed hazard information, keeping in mind that the toxicological
properties of 5-Methoxy-3,3'-bipyridine itself have not been fully investigated.

Conclusion

5-Methoxy-3,3'-bipyridine is a commercially available yet under-characterized chemical entity.
Its structure, combining the versatile bipyridine core with a strategically placed methoxy group,
makes it an attractive building block for the synthesis of novel compounds with potential
applications in medicinal chemistry and materials science. Further research is warranted to fully
elucidate its physicochemical properties, reactivity, and biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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